Ethyl 2-amino-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate
Overview
Description
Ethyl 2-amino-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate, also known as ethyl dihydrobarbituric acid, is a chemical compound that has been widely used in scientific research. It is a heterocyclic organic compound that contains a pyrimidine ring and a barbituric acid moiety. Ethyl dihydrobarbituric acid has been synthesized using various methods and has been studied for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of Ethyl 2-amino-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate dihydrobarbituric acid is not fully understood. However, it is believed to act on the central nervous system by enhancing the inhibitory effects of gamma-aminobutyric acid (GABA) neurotransmitters. Ethyl dihydrobarbituric acid is also believed to inhibit the activity of voltage-gated calcium channels, which are involved in the release of neurotransmitters.
Biochemical and Physiological Effects:
Ethyl dihydrobarbituric acid has been shown to have various biochemical and physiological effects. It has been shown to increase the duration of GABA-mediated chloride ion currents, leading to increased inhibitory effects on the central nervous system. Ethyl dihydrobarbituric acid has also been shown to decrease the activity of glutamate receptors, which are involved in excitatory neurotransmission. Furthermore, it has been shown to decrease the activity of voltage-gated calcium channels, which are involved in the release of neurotransmitters.
Advantages and Limitations for Lab Experiments
Ethyl dihydrobarbituric acid has various advantages and limitations for lab experiments. One of the advantages is its ability to cross the blood-brain barrier, allowing it to act on the central nervous system. Ethyl dihydrobarbituric acid also has a long half-life, allowing for prolonged effects. However, one of the limitations is its potential for toxicity, which can lead to adverse effects on the central nervous system.
Future Directions
There are various future directions for the study of Ethyl 2-amino-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate dihydrobarbituric acid. One direction is the development of new synthesis methods that are more efficient and environmentally friendly. Another direction is the study of the potential use of Ethyl 2-amino-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate dihydrobarbituric acid as a therapeutic agent in the treatment of neurodegenerative diseases and cancer. Furthermore, the study of the mechanism of action of Ethyl 2-amino-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate dihydrobarbituric acid can lead to the development of new drugs that target the central nervous system.
Conclusion:
Ethyl dihydrobarbituric acid is a heterocyclic organic compound that has been widely used in scientific research. It has various applications, including its use as an anticonvulsant, sedative, anxiolytic, and potential therapeutic agent in the treatment of neurodegenerative diseases and cancer. Ethyl dihydrobarbituric acid has been synthesized using various methods and has been studied for its biochemical and physiological effects. The study of Ethyl 2-amino-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate dihydrobarbituric acid can lead to the development of new drugs that target the central nervous system.
Scientific Research Applications
Ethyl dihydrobarbituric acid has been widely used in scientific research due to its various applications. It has been studied for its anticonvulsant, sedative, and anxiolytic effects. Ethyl dihydrobarbituric acid has also been studied for its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Furthermore, it has been studied for its potential use as a therapeutic agent in the treatment of cancer.
properties
IUPAC Name |
ethyl 2-amino-5-hydroxy-1-methyl-6-oxopyrimidine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O4/c1-3-15-7(14)4-5(12)6(13)11(2)8(9)10-4/h12H,3H2,1-2H3,(H2,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WBLCUCXNMOHTPO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=O)N(C(=N1)N)C)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70724165 |
Source
|
| Record name | Ethyl 2-amino-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70724165 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-amino-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate | |
CAS RN |
729608-50-8 |
Source
|
| Record name | Ethyl 2-amino-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70724165 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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